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Compound of Interest

Compound Name: Nky80

Cat. No.: B1679023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitor Nky80 and its cross-reactivity with

various adenylyl cyclase (AC) enzyme isoforms. The data presented is compiled from

published research to assist in the objective evaluation of Nky80's selectivity and potential off-

target effects.

Nky80 is a non-nucleoside quinazolinone that has been identified as a potent and selective

inhibitor of the type V isoform of adenylyl cyclase (AC5)[1]. Originally derived from SQ22,536,

the adenine group in Nky80 was modified to reduce potential off-target effects like the inhibition

of DNA synthesis[2][3]. While it is a valuable tool for studying the roles of AC5, understanding

its interaction with other AC isoforms is critical for the accurate interpretation of experimental

results.

Quantitative Analysis of Nky80 Cross-Reactivity
The inhibitory activity of Nky80 has been quantified against several adenylyl cyclase isoforms.

The following table summarizes the half-maximal inhibitory concentration (IC50) values,

providing a clear comparison of its potency and selectivity.
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Enzyme Isoform IC50 (µM) Potency Rank Notes

Adenylyl Cyclase V

(AC5)
8.3 1 Primary target

Adenylyl Cyclase VI

(AC6)

Not significantly

different from AC5[2]
2

High cross-reactivity

with AC5

Adenylyl Cyclase III

(AC3)
132 3 Moderate inhibition

Adenylyl Cyclase II

(AC2)
1700 (1.7 mM) 4 Low inhibition

Data compiled from publicly available research. It is important to note that experimental

conditions can influence IC50 values.

Studies have shown that Nky80, along with other inhibitors like SQ22,536 and Ara-A, does not

effectively discriminate between AC5 and AC6[2][4][5]. This suggests that they are more

accurately described as AC5/6-selective inhibitors rather than purely AC5-selective[2][4]. This

lack of selectivity is an important consideration in studies aiming to delineate the specific

physiological roles of AC5[2][3].

Signaling Pathway and Inhibition
The following diagram illustrates a simplified signaling pathway involving adenylyl cyclase and

the inhibitory action of Nky80. This visualization helps to conceptualize the on-target effect on

AC5 and the potential off-target effect due to cross-reactivity with AC6.
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Adenylyl Cyclase signaling and Nky80 inhibition.

Experimental Protocols
The assessment of Nky80's cross-reactivity involves robust experimental methodologies. The

following is a generalized protocol based on common practices for determining enzyme

inhibition.

Objective: To determine the IC50 of Nky80 against a panel of adenylyl cyclase isoforms.
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Materials:

Membranes from cells expressing individual human adenylyl cyclase isoforms (e.g., from

HEK293 or Sf9 cells).

Nky80 stock solution (in an appropriate solvent, e.g., DMSO).

Assay buffer (specific composition depends on the AC isoform and detection method).

ATP (substrate).

Forskolin or other activators (if required for the specific isoform).

Reagents for cAMP detection (e.g., radioactive ATP for radiometric assays, or components

for fluorescence/luminescence-based assays).

Workflow for Adenylyl Cyclase Inhibition Assay:
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Workflow for assessing Nky80's inhibitory activity.
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Procedure:

Membrane Preparation: Membranes from cells overexpressing a specific AC isoform are

prepared and quantified.

Serial Dilutions: A range of Nky80 concentrations is prepared by serial dilution to generate a

dose-response curve.

Incubation: The cell membranes are incubated with the different concentrations of Nky80 for

a predetermined time to allow for binding.

Reaction Initiation: The enzymatic reaction is initiated by the addition of ATP. An activator

(like forskolin) may be included to stimulate AC activity to a measurable level.

Reaction Termination: The reaction is stopped after a specific time, typically by adding a stop

solution (e.g., a solution containing EDTA).

cAMP Measurement: The amount of cAMP produced is quantified using a suitable detection

method.

Data Analysis: The percentage of inhibition at each Nky80 concentration is calculated

relative to a control (no inhibitor). The IC50 value is then determined by fitting the dose-

response data to a suitable pharmacological model.

Conclusion
Nky80 is a valuable chemical probe for investigating the roles of adenylyl cyclase, particularly

AC5. However, the available data strongly indicates significant cross-reactivity with AC6.

Researchers and drug development professionals should consider this lack of selectivity when

designing experiments and interpreting results. Further screening against all nine membrane-

bound AC isoforms is often necessary to fully characterize the selectivity profile of any AC

inhibitor[2][4]. The cell permeability of Nky80 also remains a point of consideration for its

application in intact cell assays[2][3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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